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Compound of Interest

Compound Name:
2-(4-Bromophenyl)-N,N-

dimethylethanamine

CAS No.: 15221-61-1

Cat. No.: B1278134

Get Quote

Application Note: 2-(4-Bromophenyl)-N,N-dimethylethanamine as a Multifunctional Research

Scaffold

Abstract
2-(4-Bromophenyl)-N,N-dimethylethanamine (CAS: 15221-61-1), also known as 4-bromo-

N,N-dimethylphenethylamine (4-Br-DMPEA), is a halogenated phenethylamine derivative

serving two critical roles in modern drug discovery: as a robust synthetic building block for

cross-coupling reactions (e.g., synthesis of Tamoxifen analogs) and as a pharmacological

probe for Structure-Activity Relationship (SAR) studies of monoaminergic systems. This guide

details protocols for its utilization in Palladium-catalyzed synthesis and in vitro pharmacological

screening.
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Property Specification

IUPAC Name 2-(4-Bromophenyl)-N,N-dimethylethanamine

Common Name 4-Bromo-DMPEA

CAS Number 15221-61-1

Molecular Formula C₁₀H₁₄BrN

Molecular Weight 228.13 g/mol

Physical State
Pale yellow oil or low-melting solid (Free base);

White solid (HCl salt)

Solubility
Soluble in DCM, MeOH, DMSO; HCl salt soluble

in water

Key Functional Groups
Aryl Bromide (Synthetic Handle), Tertiary Amine

(Basic Center)

Application I: Synthetic Scaffold (Suzuki-Miyaura
Cross-Coupling)
Context: The aryl bromide moiety at the para position renders 4-Br-DMPEA an ideal

electrophile for Palladium-catalyzed cross-coupling. This reactivity is exploited in the synthesis

of selective Estrogen Receptor Modulators (SERMs) and complex CNS ligands, where the

phenethylamine tail is grafted onto biaryl cores.

Mechanism of Action: The reaction proceeds via a catalytic cycle involving:

Oxidative Addition: Pd(0) inserts into the C-Br bond.

Transmetallation: The boronate species transfers its organic group to the Pd center.

Reductive Elimination: The C-C bond is formed, regenerating Pd(0).

Visualization: Catalytic Workflow
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Figure 1: Suzuki-Miyaura coupling workflow utilizing 4-Br-DMPEA as the electrophilic partner.

Experimental Protocol: Biaryl Synthesis via Suzuki
Coupling
Objective: Synthesize 4-(N,N-dimethylaminoethyl)biphenyl derivatives.

Reagents:

Substrate: 4-Br-DMPEA (1.0 equiv, 1.0 mmol, 228 mg)

Coupling Partner: Phenylboronic acid (1.2 equiv, 1.2 mmol, 146 mg)

Catalyst: Pd(PPh₃)₄ (5 mol%, 0.05 mmol, 58 mg)

Base: Na₂CO₃ (2.0 M aqueous solution, 2.0 mL)

Solvent: 1,2-Dimethoxyethane (DME) or Toluene/EtOH (10 mL)

Procedure:

Inert Atmosphere Setup: Flame-dry a two-neck round-bottom flask and purge with Argon for

15 minutes.

Solvent Degassing: Sparge the DME with Argon for 20 minutes to remove dissolved oxygen

(critical to prevent Pd oxidation).
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Addition: Charge the flask with 4-Br-DMPEA, Phenylboronic acid, and Pd(PPh₃)₄. Add the

degassed DME and aqueous Na₂CO₃.

Reaction: Heat the mixture to reflux (85°C) under Argon for 12–16 hours. Monitor by TLC

(Mobile phase: 5% MeOH in DCM).

Workup: Cool to room temperature. Dilute with water (20 mL) and extract with Ethyl Acetate

(3 x 20 mL).

Purification: Dry combined organics over MgSO₄, filter, and concentrate. Purify via flash

column chromatography (Silica gel; Gradient: 0-10% MeOH in DCM with 1% NH₄OH to

prevent tailing of the amine).

Validation:

Yield Expectations: 70–85%.

NMR Check: Disappearance of the aromatic doublet at ~7.4 ppm (adjacent to Br) and

appearance of new biaryl protons.

Application II: Pharmacological Probe (SAR
Profiling)
Context: 4-Br-DMPEA serves as a critical "negative control" or "scaffold probe" in the study of

psychedelic phenethylamines (like 2C-B). By lacking the 2,5-dimethoxy substitution pattern of

2C-B, 4-Br-DMPEA allows researchers to isolate the contribution of the halogen atom versus

the alkoxy groups in receptor binding affinity (e.g., 5-HT2A vs. TAAR1).

Visualization: SAR Logic Tree
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Figure 2: Structure-Activity Relationship (SAR) logic comparing 4-Br-DMPEA to the known

psychedelic 2C-B.

Protocol: Preparation for In Vitro Binding Assays
Objective: Prepare stable stock solutions for high-throughput screening (HTS) against

monoamine transporters.

Reagents:

4-Br-DMPEA Hydrochloride (Water soluble) or Free Base (requires DMSO).

Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4.

Procedure:

Stock Solution (10 mM):
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If HCl Salt: Dissolve 2.64 mg in 1.0 mL deionized water. Vortex for 30 seconds.

If Free Base: Dissolve 2.28 mg in 1.0 mL 100% DMSO. (Note: DMSO concentration in

final assay must be <0.1% to avoid cytotoxicity).

Serial Dilution:

Prepare a 1:3 dilution series in Assay Buffer to generate concentrations ranging from 10

µM to 0.1 nM.

Storage: Aliquot into amber glass vials and store at -20°C. Avoid repeated freeze-thaw cycles

which can degrade the free base.

Scientific Insight: The para-bromo substituent significantly increases lipophilicity (LogP ~3.2)

compared to the non-halogenated parent. This enhances blood-brain barrier (BBB)

permeability predictions and affinity for hydrophobic pockets in the Trace Amine Associated

Receptor 1 (TAAR1).

Analytical Standardization
Protocol: HPLC-MS Identification

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse, 3.5 µm, 4.6 x 100 mm).

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 10 minutes.

Flow Rate: 1.0 mL/min.

Detection: UV at 254 nm (Aryl absorption) and ESI+ MS.

Expected Mass: [M+H]⁺ = 228.0/230.0 (Characteristic 1:1 Br isotope pattern).

Safety & Handling
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Hazards: Irritant to eyes, skin, and respiratory system. Potential CNS activity; treat as a

potent neuroactive chemical.

Storage: Store under inert gas (Argon/Nitrogen) at 2–8°C. The free base effectively absorbs

CO₂ from air; the HCl salt is more stable.

Disposal: Halogenated organic waste streams. Do not dispose of down the drain.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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